Cas no 1391354-92-9 ((S)-6-Fluoroindan-1-amine hydrochloride)

• Product Name: (S)-6-Fluoroindan-1-amine hydrochloride
• CAS No: 1391354-92-9
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD16295142
• CID: 1082721
• PubChem ID: 53485123
• Update Time: 2025-11-02

(S)-6-Fluoroindan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-6-Fluoroindan-1-amine hydrochloride
• (1S)-6-fluoro-2,3-dihydro-1H-inden-1-amine,hydrochloride
• (S)-6-FLUORO-INDAN-1-YLAMINE-HCl
• (s)-6-fluoro-indan-1-ylamine hydrochloride
• (S)-6-FLUORO-INDAN-1-YLAMINE HCL
• ST2401678
• (1S)-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• 1H-Inden-1-amine, 6-fluoro-2,3-dihydro-, hydrochloride (1:1), (1S)-
• (s)-6-fluoroindan-1-amine hcl
• (S)-6-Fluoroindan-1-aminehydrochloride
• MFCD16295142
• 1391354-92-9
• AKOS015924430
• DS-14069
• DS-019350
• CS-0021529
• Y10313
• (1S)-6-fluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride

• MDL： MFCD16295142
• Inchi： 1S/C9H10FN.ClH/c10-7-3-1-6-2-4-9(11)8(6)5-7;/h1,3,5,9H,2,4,11H2;1H/t9-;/m0./s1
• InChI Key： INNMZPPLAARVHQ-FVGYRXGTSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)[C@H](CC2)N

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (S)-6-Fluoroindan-1-amine hydrochloride

Comprehensive Guide to (S)-6-Fluoroindan-1-amine hydrochloride (CAS No. 1391354-92-9): Properties, Applications, and Market Insights

(S)-6-Fluoroindan-1-amine hydrochloride (CAS No. 1391354-92-9) is a chiral organic compound widely recognized for its significance in pharmaceutical research and fine chemical synthesis. This white to off-white crystalline powder belongs to the class of fluoroindan derivatives, featuring a unique stereochemical configuration that makes it valuable for asymmetric synthesis and drug development. The compound's molecular formula is C₉H₁₁FN·HCl, with a molecular weight of 185.65 g/mol.

The growing interest in enantiomerically pure compounds has positioned (S)-6-Fluoroindan-1-amine HCl as a key intermediate in modern medicinal chemistry. Researchers particularly value its high optical purity (>98% ee) and stability under standard laboratory conditions. Recent publications highlight its role in developing central nervous system (CNS) targeting molecules, aligning with current trends in neurological drug discovery. The compound's fluorine substitution at the 6-position enhances its metabolic stability – a crucial factor addressed in contemporary drug design optimization strategies.

From a synthetic chemistry perspective, 1391354-92-9 serves as a versatile building block for constructing complex molecular architectures. Its primary amine functionality allows for various derivatization pathways, including amide formation, reductive amination, and Schiff base reactions. The hydrochloride salt form improves solubility in polar solvents, facilitating its use in aqueous reaction systems – a feature increasingly important for green chemistry applications. Analytical data shows characteristic 1H NMR peaks at δ 7.15 (dd, J=8.4, 5.4 Hz), 6.90 (td, J=8.4, 2.4 Hz), and 3.35-3.25 (m), confirming its structural identity.

The pharmaceutical applications of (S)-6-Fluoroindan-1-amine hydrochloride have gained attention in developing dopamine receptor modulators and serotonergic agents. Current research explores its incorporation into novel scaffolds targeting neurodegenerative disorders – a hot topic in 2024 drug development. The compound's rigid indan backbone provides conformational restraint that enhances receptor binding selectivity, while the stereospecific (S)-configuration influences biological activity through precise spatial orientation.

Quality control specifications for CAS 1391354-92-9 typically require ≥98% HPLC purity with stringent limits on residual solvents and heavy metals. Advanced purification techniques like preparative chiral HPLC or recrystallization ensure batch-to-batch consistency. Stability studies indicate optimal storage at 2-8°C under inert atmosphere, with recommended handling in accordance with standard laboratory safety protocols. The compound shows excellent compatibility with common peptide coupling reagents, making it suitable for solid-phase synthesis applications.

Market analysis reveals growing demand for chiral amine building blocks like (S)-6-Fluoroindan-1-amine HCl, driven by expanding small molecule drug discovery programs. Custom synthesis services now offer kilogram-scale production to meet preclinical development needs. Recent patent literature demonstrates its utility in creating pro-drug formulations with improved blood-brain barrier permeability – addressing a critical challenge in CNS drug delivery systems. The global market for such pharmaceutical intermediates is projected to grow at 6.8% CAGR through 2027.

From a regulatory standpoint, 1391354-92-9 is classified as a research chemical with no current controlled substance status in major pharmaceutical markets. Proper documentation including certificates of analysis and material safety data sheets accompanies commercial shipments. The compound's structure-activity relationship (SAR) studies contribute to understanding molecular recognition patterns in GPCR-targeted therapies, particularly in neurological and psychiatric indications.

Emerging applications include use as a chiral auxiliary in asymmetric catalysis and as a template for designing molecular probes in biological imaging. The fluorine atom enables ¹⁹F NMR studies of molecular interactions, while the aromatic system facilitates UV detection in analytical methods. These multimodal characteristics make (S)-6-Fluoroindan-1-amine hydrochloride a versatile tool in both medicinal chemistry and chemical biology research programs.

Technical inquiries frequently address the compound's stereochemical stability, scalable synthesis routes, and derivatization potential – reflecting industry needs for efficient lead optimization. Comparative studies with its (R)-enantiomer demonstrate distinct pharmacological profiles, underscoring the importance of chiral resolution in modern drug development. Current good manufacturing practice (cGMP) versions are becoming available to support clinical-stage pharmaceutical projects requiring regulatory-compliant intermediates.

In summary, (S)-6-Fluoroindan-1-amine hydrochloride (CAS 1391354-92-9) represents a sophisticated chiral synthon with broad utility across drug discovery and development. Its unique structural features address multiple contemporary challenges in bioactive molecule design, from enhancing target selectivity to improving pharmacokinetic properties. As the pharmaceutical industry continues prioritizing CNS therapeutics and precision medicine approaches, this compound's scientific and commercial relevance will likely expand further in coming years.